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Compound of Interest

Compound Name: RPH-2823

Cat. No.: B1663310 Get Quote

Extensive searches for "RPH-2823" did not yield any specific safety data sheets or disposal

procedures. This identifier does not correspond to a publicly documented chemical substance.

The following information is provided as an illustrative example of a comprehensive disposal

procedure for a well-documented laboratory chemical, Tamoxifen.

This information is for exemplary purposes ONLY and MUST NOT be used for the handling or

disposal of RPH-2823 or any other chemical. Always refer to the specific Safety Data Sheet

(SDS) provided by the manufacturer for the compound in question.

Proper Disposal Procedures for Tamoxifen
This document provides essential safety and logistical information for the proper disposal of

Tamoxifen, a selective estrogen receptor modulator commonly used in research. The following

procedures are designed for researchers, scientists, and drug development professionals to

ensure safe handling and disposal in a laboratory setting.

Summary of Hazards and Key Safety Precautions
Tamoxifen is a potent compound with significant health risks. It is classified as a known human

carcinogen and can cause reproductive harm.[1][2][3] It is also harmful if swallowed and is very

toxic to aquatic life with long-lasting effects.[1][4][5]

Key safety precautions include:
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Handling Tamoxifen, especially in powdered form, within a certified chemical fume hood to

prevent inhalation.[6]

Wearing appropriate Personal Protective Equipment (PPE), including a lab coat, eye

protection, and chemically resistant gloves (double-gloving is recommended).[6]

Avoiding the generation of dust when working with the solid form.[4]

Washing hands thoroughly after handling.[7]

Preventing the release of Tamoxifen into the environment.[7][8]

Quantitative Data for Tamoxifen
The following table summarizes key quantitative data for Tamoxifen.

Property Value

Molecular Formula C₂₆H₂₉NO[7][9][10]

Molecular Weight 371.5 g/mol [9][10]

Melting Point 140-142 °C[11]

Solubility

Insoluble in water.[12] Soluble in methanol,

ethanol, propanol, propylene glycol, DMSO, and

chloroform.[12][13]

Oral LD50 (Rat) 1200-2500 mg/kg[11]

Oral LD50 (Mouse) 3000-6000 mg/kg[11]

Experimental Protocols: Disposal of Tamoxifen Waste
The following step-by-step procedure outlines the protocol for the safe disposal of Tamoxifen

waste in a laboratory setting.

1.0 Personal Protective Equipment (PPE)

1.1. Before beginning any disposal procedures, ensure you are wearing the appropriate PPE:
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A properly fitted lab coat.
Safety goggles or a face shield.[6]
Two pairs of chemically resistant nitrile gloves.[6]

2.0 Decontamination of Working Surfaces and Equipment

2.1. All non-porous surfaces and equipment (e.g., glassware, spatulas) that have come into

contact with Tamoxifen should be decontaminated. 2.2. Soak reusable items in a 10% bleach

solution for 24 hours.[6] 2.3. Alternatively, wipe down surfaces with a dilute bleach solution or

70% ethanol.[8][13] 2.4. All cleaning materials (e.g., paper towels, absorbent pads) used for

decontamination are to be considered hazardous waste.[6]

3.0 Segregation and Collection of Tamoxifen Waste

3.1. Solid Waste: 3.1.1. This includes contaminated PPE (gloves, lab coats), absorbent pads,

weigh boats, and any other solid materials that have come into contact with Tamoxifen.[13]

3.1.2. Place all solid waste into a designated, clearly labeled, leak-proof hazardous waste

container.[6]

3.2. Liquid Waste: 3.2.1. This includes unused Tamoxifen solutions and rinsate from

decontaminated glassware. 3.2.2. Do not pour any Tamoxifen-containing solutions down the

drain.[13] 3.2.3. Collect all liquid waste in a sealed, properly labeled, non-metallic hazardous

waste container.[8]

3.3. Sharps Waste: 3.3.1. Needles, syringes, and other sharps contaminated with Tamoxifen

must be disposed of in a designated sharps container.[6][8] 3.3.2. Do not recap, bend, or shear

needles.[8]

4.0 Storage of Hazardous Waste

4.1. Store all hazardous waste containers in a designated, secure area away from general

laboratory traffic. 4.2. Ensure all containers are tightly sealed to prevent leaks or spills.[3]

5.0 Final Disposal

5.1. All Tamoxifen waste must be disposed of through your institution's Environmental Health

and Safety (EHS) office or equivalent hazardous waste management service.[8] 5.2. Follow all
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institutional and local regulations for hazardous waste pickup and disposal.[13]
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Caption: Logical workflow for the safe disposal of Tamoxifen waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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